![molecular formula C5H7N3S2 B7751668 3,5-Bis(methylthio)-1,2,4-triazine](/img/structure/B7751668.png)
3,5-Bis(methylthio)-1,2,4-triazine
Overview
Description
3,5-Bis(methylthio)-1,2,4-triazine is a useful research compound. Its molecular formula is C5H7N3S2 and its molecular weight is 173.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Bis(methylthio)-1,2,4-triazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Bis(methylthio)-1,2,4-triazine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nucleophilic Substitution of 1,2,4-Triazines : This study explores the reactivity of various 1,2,4-triazines, including those with methylthio groups, towards nucleophilic substitution, offering insights into their potential applications in synthetic chemistry (Huang, 1985).
Conversion of 1,2,4-Triazines in Liquid Ammonia : This research provides details on the conversion of 3-(methylthio)-1,2,4-triazine in liquid ammonia, crucial for understanding its chemical behavior and potential applications in ammonia-related processes (Rykowski & Plas, 2010).
Reactions with Organolithium Nucleophiles : The study investigates the reactions of certain 1,2,4-triazines with organolithium reagents, which is vital for understanding their reactivity in organometallic chemistry and potential applications in the synthesis of new compounds (Szczepkowska-Sztolcman et al., 2002).
Amination of 1,2,4-Triazines : This paper discusses the amination of various 1,2,4-triazines, providing valuable information for their use in creating new aminated compounds (Rykowski & Plas, 1982).
Synthesis of Novel Heterocyclic Systems : The research focuses on synthesizing new heterocyclic systems from 1,2,4-triazine derivatives, indicating their potential in developing new materials or pharmaceuticals (Montazeri et al., 2017).
Molecular Structures of Reduced 1,2,4-Triazine Derivatives : This study examines the molecular structures of certain 1,2,4-triazine derivatives, which is crucial for understanding their physical and chemical properties for various applications (Ayato et al., 1981).
Syntheses and Reactions of 1,2,4-Triazines : The paper reports on the synthesis and reactivity of 1,2,4-triazines, important for their potential use in creating new compounds or materials (Wasti & Joullié, 1976).
properties
IUPAC Name |
3,5-bis(methylsulfanyl)-1,2,4-triazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S2/c1-9-4-3-6-8-5(7-4)10-2/h3H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYWKQINSTOBULQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CN=NC(=N1)SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(methylsulfanyl)-1,2,4-triazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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